Cas no 872469-60-8 (10-Descarboxymethyl-10-2-(diphosphonomethyl)amino)-2-oxoethyl-DOTA)

• Product Name: 10-Descarboxymethyl-10-2-(diphosphonomethyl)amino)-2-oxoethyl-DOTA
• CAS No: 872469-60-8
• MF: C₁₇H₃₃N₅O₁₃P₂
• MW: 577.42
• CID: 5091211
• Update Time: 2025-06-16

10-Descarboxymethyl-10-2-(diphosphonomethyl)amino)-2-oxoethyl-DOTA Chemical and Physical Properties

Names and Identifiers

• 10-Descarboxymethyl-10-2-(diphosphonomethyl)amino)-2-oxoethyl-DOTA

• Inchi： 1S/C17H33N5O13P2/c23-13(18-17(36(30,31)32)37(33,34)35)9-19-1-3-20(10-14(24)25)5-7-22(12-16(28)29)8-6-21(4-2-19)11-15(26)27/h17H,1-12H2,(H,18,23)(H,24,25)(H,26,27)(H,28,29)(H2,30,31,32)(H2,33,34,35)
• InChI Key： WKCFWKIZZJOAFH-UHFFFAOYSA-N
• SMILES： C(C(=O)O)N1CCN(CCN(CC(=O)O)CCN(CC(NC(P(=O)(O)O)P(O)(O)=O)=O)CC1)CC(O)=O

Additional information on 10-Descarboxymethyl-10-2-(diphosphonomethyl)amino)-2-oxoethyl-DOTA

Introduction to 10-Descarboxymethyl-10-2-(diphosphonomethyl)amino)-2-oxoethyl-DOTA (CAS No. 872469-60-8)

10-Descarboxymethyl-10-2-(diphosphonomethyl)amino)-2-oxoethyl-DOTA, identified by its Chemical Abstracts Service Number (CAS No. 872469-60-8), is a sophisticated chelating agent that has garnered significant attention in the field of bioinorganic chemistry and pharmaceutical research. This compound belongs to the family of DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) derivatives, which are renowned for their exceptional ability to coordinate with metal ions. The structural modification of DOTA in this derivative enhances its binding affinity and specificity, making it a promising candidate for various therapeutic applications.

The molecular structure of 10-Descarboxymethyl-10-2-(diphosphonomethyl)amino)-2-oxoethyl-DOTA incorporates several key functional groups that contribute to its unique properties. The descarboxymethyl moiety at the 10-position and the diphosphonomethyl group at the 2-position introduce additional coordination sites and improve solubility in aqueous environments. These modifications not only enhance the compound's ability to bind metal ions but also influence its pharmacokinetic behavior, making it more suitable for targeted drug delivery systems.

One of the most compelling aspects of this compound is its potential in the development of radiopharmaceuticals. The chelating properties of DOTA derivatives allow for the stable incorporation of radioisotopes such as technetium-99m (Tc-99m) and indium-111 (In-111). These radiolabeled complexes are widely used in diagnostic imaging techniques like Single Photon Emission Computed Tomography (SPECT). The introduction of the diphosphonomethyl group further optimizes the complexation process, leading to higher yields and more stable radiopharmaceuticals.

Recent studies have highlighted the therapeutic potential of 10-Descarboxymethyl-10-2-(diphosphonomethyl)amino)-2-oxoethyl-DOTA in targeted cancer therapy. By coordinating with radioactive isotopes, this compound can selectively accumulate in tumor tissues, allowing for precise radiation treatment while minimizing damage to healthy cells. The enhanced stability and solubility provided by its structural modifications make it an ideal candidate for systemic administration in oncology applications.

The compound's versatility extends beyond radiopharmaceuticals. Researchers have explored its use in targeted drug delivery systems, where it acts as a carrier for cytotoxic agents or imaging probes. The descarboxymethyl and diphosphonomethyl groups facilitate strong binding to a variety of metal ions, enabling the design of multifunctional nanoparticles that can simultaneously deliver therapy and provide real-time imaging feedback.

In addition to its medical applications, 10-Descarboxymethyl-10-2-(diphosphonomethyl)amino)-2-oxoethyl-DOTA has shown promise in environmental science and materials research. Its ability to bind heavy metals makes it useful in developing efficient chelation agents for wastewater treatment. Furthermore, its unique coordination chemistry has inspired new approaches in material science, particularly in the design of metal-organic frameworks (MOFs) and supramolecular assemblies.

The synthesis of 10-Descarboxymethyl-10-2-(diphosphonomethyl)amino)-2-oxoethyl-DOTA involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are employed to achieve high yields and purity. The complexity of its synthesis underscores the importance of expertise in organic chemistry and bioinorganic chemistry for successful production.

As research continues to uncover new applications for this derivative, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships aim to accelerate the translation of laboratory discoveries into clinical trials, ultimately bringing innovative therapies to patients worldwide. The ongoing development of novel DOTA-based compounds underscores the dynamic nature of modern chemical biology and its potential to address unmet medical needs.

The future prospects for 10-Descarboxymethyl-10-2-(diphosphonomethyl)amino)-2-oxoetyl-DOTA are vast and exciting. Advances in computational chemistry and high-throughput screening methods are expected to accelerate the discovery of new derivatives with improved properties. Additionally, interdisciplinary approaches combining chemistry with biology and medicine will further expand its therapeutic potential.